5,5-Dimethyl-2-({1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)-1,3-cyclohexanedione

• IUPAC Name: 5,5-dimethyl-2-[1-(4-methylphenyl)sulfonylpiperidine-4-carbonyl]cyclohexane-1,3-dione
• InChI: InChI=1S/C21H27NO5S/c1-14-4-6-16(7-5-14)28(26,27)22-10-8-15(9-11-22)20(25)19-17(23)12-21(2,3)13-18(19)24/h4-7,15,19H,8-13H2,1-3H3
• InChI Key: OUILLQNXMTZECQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)C3C(=O)CC(CC3=O)(C)C
• Molecular Formula: C21H27NO5S
• Molecular Weight: 405.5 g/mol

Description

5,5-Dimethyl-2-({1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)-1,3-cyclohexanedione is a useful research compound. Its molecular formula is C21H27NO5S and its molecular weight is 405.51. The purity is usually 95%.
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Scientific Research Applications

Catalytic Carbonylation Reactions

The reactivities of various sulfonamide derivatives, including those related to 5,5-Dimethyl-2-({1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)-1,3-cyclohexanedione, in catalytic carbonylations have been explained through structural properties. The catalytic oxidative carbonylation process is influenced by the polarization of the N=X double bond in sulfonamide derivatives, leading to new compounds such as spirobenzofuranone derivatives (Besenyei et al., 2001).

Organic Synthesis Applications

Silica-bonded S-sulfonic acid (SBSSA) catalyzes the synthesis of 2-amino-5-oxo-5,6,7,8-tetrahydro-4H-chromenes and 2-amino-4H-pyrans from 5,5-dimethyl-1,3-cyclohexanedione, showing the versatility of this compound in facilitating multi-component coupling reactions in organic synthesis (Aswin et al., 2014).

Ultrasound-assisted Synthesis

The use of ultrasound has been explored to synthesize 3-hydroxy-5,5-dimethyl-2-[phenyl(phenylthio)methyl]cyclohex-2-enone derivatives, highlighting an eco-friendly method that provides high yields and simplifies the synthesis process by using 5,5-dimethyl-1,3-cyclohexanedione (Song et al., 2015).

High-pressure Studies

High-pressure X-ray diffraction studies of dimedone (5,5-dimethyl-1,3-cyclohexanedione) provide insights into the structural behavior of this compound under different pressure conditions, revealing its anisotropic and non-linear compressibility (Katrusiak, 1991).

Antimicrobial Activity

Novel derivatives synthesized from 5,5-dimethyl-1,3-cyclohexanedione have demonstrated antimicrobial activity, showcasing the potential of these compounds in the development of new antimicrobial agents (Ghorab et al., 2017).